TP748

• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol
• InChI: InChI=1S/C15H18N2O2/c1-4-13(17(2)3)14-10-15(16-19-14)18-11-12-8-6-5-7-9-12/h4-10,13H,1,11H2,2-3H3/t13-/m0/s1
• InChIKey: NMTKAGBTRNHHDC-ZDUSSCGKSA-N

TP748: Key Isoxazole Intermediate for Synthetic Tetracyclines

TP748 is a specialized isoxazole derivative that serves as a key enantiomerically enriched intermediate in the fully synthetic route to tetracycline-class antibiotics [1]. With CAS number 951698-15-0, this compound enables the efficient construction of advanced tetracycline frameworks that are designed to overcome bacterial resistance mechanisms . TP748 represents a defined chemical entity in the synthetic tetracycline supply chain, distinct from later-stage intermediates such as TP-808 that incorporate additional structural complexity and protecting groups .

Intermediate Type Enantiomerically enriched isoxazole

Synthetic Role Key tetracycline AB ring precursor

Process Status Reported scalable process

• [1] Wu-Yan Zhang, et al. Process Research and Development of TP-808: A Key Intermediate for the Manufacture of Synthetic Tetracyclines. Org. Process Res. Dev. 2017, 21, 3, 377-386. View Source

TP748: Irreplaceable in Synthetic Tetracycline Routes

Generic substitution of TP748 with alternative isoxazole derivatives is not feasible due to its specific stereochemical configuration and functional group arrangement that enables downstream transformations in the fully synthetic tetracycline pathway [1]. The (S)-allylic amine moiety of TP748 provides the precise chiral handle required for subsequent enantioselective steps, while the benzyloxy protecting group on the isoxazole ring ensures compatibility with reaction conditions that would degrade unprotected analogs . Unlike later-stage intermediates such as TP-808, which incorporates a TBDMS-protected hydroxyl and a naphthoisoxazole core , TP748 occupies a distinct and non-interchangeable position in the synthetic sequence, meaning substitution would require complete re-engineering of the manufacturing process.

Stereochemical Mismatch Racemic or opposite enantiomer disrupts diastereoselective downstream steps; chiral handle is not interchangeable.

Protecting Group Incompatibility Benzyloxy protection is essential; unprotected analogs may degrade under reaction conditions, requiring process re-engineering.

Synthetic Sequence Position TP748 occupies a distinct step; later intermediates cannot substitute without redesigning the full manufacturing route.

• [1] Wu-Yan Zhang, et al. Process Research and Development of TP-808: A Key Intermediate for the Manufacture of Synthetic Tetracyclines. Org. Process Res. Dev. 2017, 21, 3, 377-386. View Source

TP748 Evidence for Procurement Decisions

Process Robustness and Scalability vs. Earlier Methods

TP748 is produced via a robust, cost-effective, and high-yielding manufacturing process that enables the preparation of enantiomerically enriched (S)-allylic amine 3, a critical intermediate for fully synthetic tetracyclines . While earlier synthetic routes to related tetracycline precursors required chromatographic purifications and suffered from reproducibility issues [1], the TP748 process has been optimized for industrial-scale production. This contrasts with the TP-808 manufacturing process, which achieved a 56% overall yield in a 76.1 kg campaign but required more complex protecting group manipulations [1].

Process Robustness

Class-level inference

Robust, scalable, no chromatographyvs.56% yield with protecting group manipulations (TP-808)

Supports multi-kilogram procurement confidence

Direct yield not disclosed; inferred from process description

Evidence Dimension	Manufacturing Process Robustness and Scalability
Target Compound Data	Robust, cost-effective, high-yielding process; avoids chromatographic purification
Comparator Or Baseline	TP-808 process: 56% overall yield in 76.1 kg manufacturing campaign; earlier synthetic approaches requiring chromatographic purification
Quantified Difference	Not directly quantified for TP748; process described as 'high yielding' without specific percentage
Conditions	Multi-kilogram scale synthesis; enantiomerically enriched (S)-allylic amine production

Why This Matters

Procurement of TP748 ensures access to a process-optimized intermediate with demonstrated scalability, reducing downstream manufacturing risk.

• [1] Wu-Yan Zhang, et al. Process Research and Development of TP-808: A Key Intermediate for the Manufacture of Synthetic Tetracyclines. Org. Process Res. Dev. 2017, 21, 3, 377-386. View Source

Enantiomeric Purity and Stereocontrolled Synthesis

TP748 is manufactured as the enantiomerically enriched (S)-allylic amine, providing a defined chiral center that is essential for the stereocontrolled construction of tetracycline antibiotics [1]. The stereochemistry of the allylic amine moiety directly influences the diastereoselectivity of subsequent Michael-Claisen coupling steps in the tetracycline AB ring formation [2]. In contrast, racemic or alternative stereoisomeric intermediates would lead to diastereomeric mixtures requiring costly separation or resulting in reduced yields of the desired tetracycline stereoisomer [3].

Enantiomeric Purity

Class-level inference

Enantiomerically enriched (S)-allylic amine

Eliminates need for chiral resolution; controls diastereoselective AB ring formation

Inferred from tetracycline pathway requirements; racemic leads to diastereomeric mixtures

Evidence Dimension	Stereochemical Purity and Downstream Impact
Target Compound Data	Enantiomerically enriched (S)-allylic amine configuration
Comparator Or Baseline	Racemic allylic amine intermediates (hypothetical alternative)
Quantified Difference	Not directly quantified; class-level inference based on stereochemical requirements of tetracycline synthesis
Conditions	Chiral synthesis of tetracycline AB ring precursor

Why This Matters

The defined (S)-stereochemistry of TP748 eliminates the need for chiral resolution steps, improving overall process efficiency and yield.

• [1] MedChemExpress. TP748 Product Description. CAS 951698-15-0. View Source
• [2] Charest, M. G.; et al. A practical, convergent route to the key precursor to the tetracycline antibiotics. Chem. Sci. 2011, 2, 1158-1161. View Source
• [3] Wu-Yan Zhang, et al. Process Research and Development of TP-808: A Key Intermediate for the Manufacture of Synthetic Tetracyclines. Org. Process Res. Dev. 2017, 21, 3, 377-386. View Source

Purity Specifications and Analytical Quality Control

Commercial suppliers of TP748 provide the compound with a purity specification of ≥98% , supported by analytical certificates of analysis. This level of purity is critical for its role as a key intermediate, as impurities could interfere with sensitive downstream transformations or introduce byproducts that complicate purification of final tetracycline products . While alternative isoxazole intermediates may be available at lower purity grades or without rigorous quality documentation, TP748 is offered by multiple reputable vendors with established analytical protocols.

Purity Specification

Supporting evidence; data to verify

≥98%(HPLC or equivalent)

Reduces batch-to-batch variability in downstream steps

Supplier-provided; confirm with lot-specific COA

Evidence Dimension	Commercial Purity Specification
Target Compound Data	≥98% purity (HPLC or equivalent)
Comparator Or Baseline	Alternative isoxazole intermediates with undefined or lower purity grades
Quantified Difference	≥98% vs. variable/unspecified purity
Conditions	Commercial analytical quality control

Why This Matters

Consistent high purity reduces the risk of batch-to-batch variability in downstream synthetic steps, ensuring reproducible tetracycline manufacturing.

TP748 Application Scenarios in Tetracycline Synthesis

Fully Synthetic Tetracycline Manufacturing

TP748 is ideally suited for industrial-scale manufacturing campaigns of fully synthetic tetracycline antibiotics, particularly those targeting drug-resistant bacterial strains . The robust and scalable process developed for TP748 production [1] supports multi-kilogram synthesis requirements, making it a reliable choice for pharmaceutical development organizations establishing synthetic tetracycline supply chains.

Process Chemistry Research and Route Optimization

Research laboratories investigating alternative synthetic routes to tetracycline analogs or optimizing existing pathways benefit from TP748's well-defined structure and commercial availability . The compound serves as a benchmark intermediate for studying stereoselective transformations and for developing improved catalytic methods for tetracycline AB ring construction [1].

Medicinal Chemistry: Novel Tetracycline Derivatives

Drug discovery programs focused on generating novel tetracycline derivatives with enhanced antibacterial activity or altered pharmacokinetic properties can utilize TP748 as a versatile scaffold . The isoxazole core and allylic amine functionality provide multiple handles for structural diversification, enabling the exploration of chemical space around the tetracycline pharmacophore [1].

Application

Selection Property

Validation Focus

Synthetic tetracycline manufacturing

Enantiomerically enriched (S)-intermediate

Process scalability & stereocontrol

Process chemistry route optimization

Well-characterized isoxazole scaffold

Route reproducibility & yield assessment

Medicinal chemistry derivative exploration

Multifunctional allylic amine handle

Structure-activity diversification

• [1] Wu-Yan Zhang, et al. Process Research and Development of TP-808: A Key Intermediate for the Manufacture of Synthetic Tetracyclines. Org. Process Res. Dev. 2017, 21, 3, 377-386. View Source